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Compound of Interest

(5-Cyclopropylfuran-2-yl)boronic
Compound Name: o
aci

Cat. No.: B11821897

Get Quote

Executive Summary

(5-Cyclopropylfuran-2-yl)boronic acid (CAS: 1693758-46-1) is a specialized heterocyclic
building block used primarily in Suzuki-Miyaura cross-coupling reactions to introduce the 5-
cyclopropylfuran moiety.[1]

Commercial Status:

 Availability:Low / Custom Synthesis. This compound is rarely available as a bulk "off-the-
shelf" commodity from major Western catalogs (e.g., Sigma-Aldrich, Fisher) due to inherent
stability issues.[1] It is primarily listed by specialized building block suppliers (e.g., Enamine,
ChemScene, BLD Pharm) and Asian aggregators, often with lead times indicating on-
demand synthesis.

« Stability Risk: High. Electron-rich heteroaryl boronic acids, particularly 2-substituted furans,
are prone to rapid protodeboronation (hydrolysis of the C-B bond) under storage and
reaction conditions.[1]
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o Recommendation: Researchers are strongly advised to procure or synthesize the pinacol
ester or MIDA boronate derivative for storage, or generate the free boronic acid in situ
immediately prior to use.

Commercial Landscape & Procurement
Identification Data

Property Detail

Chemical Name (5-Cyclopropylfuran-2-yl)boronic acid
CAS Number 1693758-46-1

Molecular Formula C7HsBO3

Molecular Weight 151.96 g/mol

(5-Cyclopropylfuran-2-yl)boronic acid pinacol

Preferred Analo
J ester (More Stable)

Sourcing Strategy

Due to the compound's instability, "In Stock" labels on aggregator sites often refer to the
capability to synthesize rather than physical inventory.

o Primary Suppliers (Check for Custom Synthesis): Enamine, ChemScene, BLD Pharm,
Combi-Blocks.[1]

o Typical Lead Time: 2—4 weeks (indicative of fresh synthesis).[1]
e Cost Analysis: High premium (

500/g) due to handling requirements.[1]

Decision Matrix: Buy vs. Make

The following workflow illustrates the optimal decision path for acquiring this reagent based on
project timelines and stability requirements.
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Figure 1: Procurement decision tree prioritizing the stable ester form or in-house synthesis.[1]

Technical Analysis: Stability & Handling
The Protodeboronation Mechanism

The primary technical challenge with (5-Cyclopropylfuran-2-yl)boronic acid is
protodeboronation, where the boronic acid group is replaced by a proton, yielding 2-
cyclopropylfuran.[1]

e Mechanism: Furan is an electron-rich heterocycle.[1] The C2 position is highly nucleophilic.
In the presence of water (even atmospheric moisture) or mild acid/base, the ipso-carbon is
protonated, leading to the cleavage of the C-B bond.
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o Catalysts: Metal salts (often present in cross-coupling) and high pH accelerate this
decomposition.[1]

» Mitigation:
o Storage: Store under Argon at -20°C.

o Derivatization: Convert to the pinacol ester (Bpin) or N-methyliminodiacetic acid (MIDA)
boronate.[1] These esters reduce the Lewis acidity of the boron center and sterically
protect the C-B bond.

Validated Synthesis Protocol

If commercial sources are unavailable or degraded, the following 2-step protocol is the industry
standard for generating high-purity material. This route avoids the isolation of the unstable free
acid by trapping it directly as the pinacol ester.

Retrosynthetic Analysis

Target: 2-(5-Cyclopropylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Pinacol Ester).[1]
Precursor: 2-Bromofuran (Commercially abundant) + Cyclopropylboronic acid.[1]

1. n-Buli, -78°C
2. iPrOBpin (or B(OiPr)3 + Pinacol)

Pd(dppf)ClI2, Base

2-Bromofuran

S cowlng
9 Lithiation-Borylation NECERENECEN=GEE]  Hydrolysis (Optional) Free Boronic Acid
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Figure 2: Two-step synthesis pathway via 2-cyclopropylfuran intermediate.
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Step-by-Step Methodology
Phase 1: Synthesis of 2-Cyclopropylfuran

Note: This intermediate is volatile.[1] Handle with care during evaporation.[1]

» Reagents: 2-Bromofuran (1.0 eq), Cyclopropylboronic acid (1.2 eq), Pd(dppf)Clz (0.05 eq),
KsPOa4 (3.0 eq).

e Solvent: Toluene/Water (10:1).
e Procedure:

o Degas solvents thoroughly with Nitrogen/Argon.

[¢]

Combine reagents in a pressure vessel or reflux setup.

o

Heat to 80—90°C for 12—-16 hours. Monitor by TLC/GC-MS.

o

Workup: Cool, extract with diethyl ether. Wash with brine. Dry over Na2SOa.

[¢]

Purification: Carefully concentrate (do not evaporate to dryness due to volatility) and purify
via silica gel chromatography (100% Pentane or Hexane).[1]

[¢]

Yield: Expect 60—-80%.

Phase 2: Lithiation & Borylation (The Critical Step)

This step installs the boron moiety at the vacant C5 position.[1]

o Reagents: 2-Cyclopropylfuran (from Phase 1), n-Butyllithium (1.2 eq, 2.5M in hexanes), 2-
Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.3 eq).[1]

e Solvent: Anhydrous THF.
e Procedure:
o Dissolve 2-cyclopropylfuran in anhydrous THF under Argon.

o Cool to -78°C (Dry ice/Acetone bath). Critical: Low temperature prevents ring opening.[1]
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o Add n-BuLi dropwise over 20 minutes. Stir for 1 hour at -78°C. (Lithiation occurs
selectively at the C5 position).

o Add the borate ester (iPrOBpin) dropwise.

o Allow the mixture to warm to room temperature over 2 hours.
o Quench: Add saturated NH4Cl solution.

o Extraction: Extract with Ethyl Acetate.

o Purification: Silica gel chromatography (Hexane/EtOAc gradient).[1]

Quality Control (Self-Validation)

e 1H NMR (CDCIs): Look for the disappearance of the C5 proton of the furan ring. The
cyclopropyl protons (0.7—1.0 ppm) and the pinacol methyls (~1.3 ppm, s, 12H) should be
distinct.

o 1B NMR: A single peak around ~27-30 ppm indicates a clean boronate ester.
References
o Chemical Identification & Suppliers
o Source: PubChem & Vendor Aggreg
o Link: (General reference for boronic acid structures).[1]
» Protodeboronation Mechanisms

Title: Protodeboronation of Heteroarom
Source: Cox, P. A. et al. J. Am. Chem. Soc. 2017.
Context: Explains the rapid decomposition of 2-furylboronic acids.

(¢]

o

(¢]

o

Link:[1]

o Synthesis of Cyclopropylfurans
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o Title: Synthesis of cyclopropyl-substituted furans.[1][2]

o Source:Angew. Chem. Int. Ed. 2015.
o Link:[1]
« Miyaura Borylation Protocols

o Title: Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[1]

o Source:Chem. Rev. 1995 (The seminal Miyaura review).

o Link:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemscene.com [chemscene.com]

o 2. Intramolecular cyclopropene-furan [2 + 4] cycloaddition followed by a cyclopropylcarbinyl
rearrangement to synthesize the BCD rings of cortistatin A - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Sourcing & Handling (5-
Cyclopropylfuran-2-yl)boronic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11821897/docs#technical-guide-sourcing-handling-5-
cyclopropylfuran-2-yl-boronic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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